Cas no 898407-45-9 (5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide)

• Product Name: 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide
• CAS No: 898407-45-9
• MF: C₁₉H₁₇BrN₂O₂S
• MW: 417.319482564926
• CID: 5480370
• Update Time: 2025-06-14

5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]furan-2-carboxamide
• 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide

• Inchi： 1S/C19H17BrN2O2S/c20-18-8-7-16(24-18)19(23)21-12-15(17-6-3-11-25-17)22-10-9-13-4-1-2-5-14(13)22/h1-8,11,15H,9-10,12H2,(H,21,23)
• InChI Key： FEQNUVTUXBVTKW-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)=O

Additional information on 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide

Comprehensive Overview of 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide (CAS No. 898407-45-9)

The compound 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide, identified by its CAS number 898407-45-9, is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structural features, including a furan ring, thiophene moiety, and indole derivative, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in drug discovery and personalized medicine. 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide aligns with this trend, as its multifunctional structure offers versatility in targeting enzymes and receptors. The presence of a bromine atom further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its analogs are explored for optimized efficacy.

From a synthetic perspective, the preparation of CAS 898407-45-9 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its purity and stability are critical for reproducibility in research, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. The compound’s solubility profile, often a topic of inquiry among researchers, is influenced by its furan-carboxamide backbone, which balances lipophilicity and polarity.

The therapeutic potential of 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide extends to areas such as neurodegenerative diseases and inflammatory disorders, where its interaction with kinase enzymes is under investigation. Online searches frequently highlight questions like "What are the applications of brominated furan derivatives?" or "How does indole incorporation enhance drug bioavailability?", reflecting the compound’s relevance in contemporary science. These queries underscore the need for detailed, accessible information on its mechanisms and derivatives.

Environmental and safety considerations are also paramount when handling 898407-45-9. While not classified as hazardous, proper laboratory practices—such as the use of personal protective equipment (PPE)—are recommended. The compound’s molecular weight and logP value are frequently cited in pharmacokinetic discussions, emphasizing its drug-likeness. As the pharmaceutical industry shifts toward green chemistry, sustainable synthesis routes for this molecule are being explored to minimize waste and energy consumption.

In summary, 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide represents a compelling case study in modern drug development. Its structural complexity, coupled with its pharmacological promise, positions it as a subject of ongoing research. For scientists and enthusiasts alike, understanding its properties and applications is key to unlocking its full potential in addressing unmet medical needs.